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Abstract

Bromine trichloride (BrCls) is a reactive interhalogen compound with significant potential in
synthetic chemistry, acting as a potent oxidizing and halogenating agent. Despite its utility,
comprehensive data on its reactivity, particularly quantitative kinetic and thermodynamic
parameters, are scarce in the scientific literature. This technical guide provides a consolidated
overview of the known reactivity of bromine trichloride, including its chemical and physical
properties, stability, and common reactions. Due to the limited availability of specific data for
BrCls, this guide also incorporates data for the closely related and more extensively studied
bromine monochloride (BrCl), which coexists in equilibrium with BrCls in solution. This
document aims to serve as a valuable resource for researchers by providing detailed
experimental protocols, summarizing available quantitative data, and illustrating key reaction
mechanisms and workflows.

Introduction

Bromine trichloride (BrCls) is an interhalogen compound that exhibits high reactivity, making it
a subject of interest for various chemical transformations.[1][2] It is known to be a strong
oxidizing agent and participates in halogen-exchange reactions, finding applications in organic
synthesis and surface modification processes.[1] The central bromine atom in BrCls possesses
two lone pairs of electrons, resulting in a T-shaped molecular geometry.[1] Its reactivity is often
compared to other interhalogens like bromine trifluoride (BrFs) and iodine trichloride (ICls).[1]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b076596?utm_src=pdf-interest
https://www.benchchem.com/product/b076596?utm_src=pdf-body
https://www.benchchem.com/product/b076596?utm_src=pdf-body
https://www.benchchem.com/product/b076596?utm_src=pdf-body
https://www.benchchem.com/product/b076596
https://www.echemi.com/products/pd180713161205-bromine-trichloride.html
https://www.benchchem.com/product/b076596
https://www.benchchem.com/product/b076596
https://www.benchchem.com/product/b076596
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

This guide provides a detailed examination of the reactivity of BrCls, addressing the challenges

posed by its instability and the limited availability of direct experimental data. By supplementing

with data from its more stable counterpart, bromine monochloride (BrCl), we aim to provide a

practical and comprehensive resource for professionals in research and drug development.

Physicochemical Properties

A summary of the key physicochemical properties of bromine trichloride and related

compounds is presented in Table 1.

Bromine Bromine Bromine lodine
Property Trichloride Monochloride Trifluoride Trichloride
(BrCls) (BrCl) (BrFs) (ICl5)
CAS Number 12360-50-8[1] 13863-41-7[3] 7787-71-5 865-47-4
Molecular
BrCls[1] BrCI[3] BrFs[1] ICI3[1]
Formula
Molecular Weight
186.26[1] 115.36 136.90 233.26
(g/mal)
Yellow-brown Golden yellow Straw-colored Bright yellow
Appearance o o
liquid[2] gas[3] liquid powder
Melting Point Decomposes at
Decomposes -66[3] 8.8
(°C) 77
Boiling Point (°C)  Decomposes 5[3] 125.8 Decomposes
T-shaped
Molecular . (dimerizes to
T-shaped[1] Linear[1] T-shaped[1] ] )
Geometry [2Cle in solid
state)[1]

Reactivity and Stability

Bromine trichloride is a highly reactive compound that acts as a strong oxidizing agent.[1] It is

more reactive than bromine monochloride but less reactive than bromine trifluoride.[1] BrCls is
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unstable and tends to dissociate into bromine monochloride (BrClI) and chlorine (Cl2). This
equilibrium is a key aspect of its chemistry.

Stability and Decomposition

Bromine trichloride is thermally unstable and decomposes upon heating. It is also highly
susceptible to hydrolysis. In aqueous or protic media, it rapidly hydrolyzes to form hydrobromic
acid (HBr) and hypochlorous acid (HOCI).[1] It is more stable in anhydrous, nonpolar solvents
such as carbon tetrachloride.[1]

Quantitative Reactivity Data

Direct quantitative kinetic and thermodynamic data for BrCls are not readily available in the
literature. However, extensive data exists for bromine monochloride (BrCl), which is a key
species in equilibrium with BrCls. The following tables summarize important kinetic and
thermodynamic parameters for BrCl.

Table 2: Kinetic Data for Bromine Monochloride (BrCl) Reactions

Rate Constant  Temperature

Reaction . Conditions Reference
(k) (°C)
BrCl + ClO2~ 5.2 x10® M—1s—1 25 Phosphate buffer  [4]
BrCl + BrOz2~ 1.9x105M-1s71 25 Phosphate buffer  [4]
BrClI hydrolysis 3.0x108s1
] 25 p[H*] 6.4 [5]
to HOBr + CI- (first-order)
HOBr + ClI- + H*
2.3x101° M—2s-1 25 - [5]

- BrCl

Table 3: Thermodynamic Data for Bromine Monochloride (BrCl) Equilibria
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rer . Equilibrium Temperature .
Equilibrium Conditions Reference
Constant (K) (°C)

BrCl(aq) + ClI- =

3.8 M1 25 H=10M [5]
BrCl2~
BrCl(aq) + H20
= HOBr(aq) + 1.3x 1074 M2 5-25 p=10M [5]

Cl- +H*

Experimental Protocols
Synthesis of Bromine Trichloride (Laboratory Scale)

Disclaimer: Bromine trichloride is a highly corrosive and toxic substance. This procedure
should only be carried out by trained personnel in a well-ventilated fume hood with appropriate
personal protective equipment.

Materials:

Liquid bromine (Brz)

Chlorine gas (Cl2)

Anhydrous carbon tetrachloride (CCla)

Schlenk flask or a three-necked round-bottom flask

Gas inlet tube

Dry ice/acetone cold bath (-78 °C)

Magnetic stirrer and stir bar
Procedure:
e Set up the reaction flask under an inert atmosphere (e.g., nitrogen or argon).

e Cool the flask to -78 °C using a dry ice/acetone bath.
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e Add a solution of liquid bromine in anhydrous carbon tetrachloride to the cooled flask with
stirring.

o Slowly bubble dry chlorine gas through the bromine solution. The reaction is exothermic and
should be controlled by the rate of chlorine addition and the cooling bath.

» Continue the addition of chlorine until the color of the solution changes from reddish-brown
to a deep red or orange, indicating the formation of BrCls.

e The resulting solution of BrCls in CCla should be used immediately for subsequent reactions
as it is unstable.

Studying the Reactivity of Bromine Trichloride

A stopped-flow UV-Vis spectrophotometer can be used to monitor the degradation rates of
BrCls and its reactions with various substrates.[1]

Procedure:

Prepare a fresh solution of BrCls in an appropriate anhydrous, nonpolar solvent (e.g., CCla)
as described above.

e Prepare a solution of the substrate to be studied in the same solvent.
o Use the stopped-flow apparatus to rapidly mix the BrCls solution with the substrate solution.

» Monitor the change in absorbance at a wavelength where BrCls or the reaction product has a
characteristic absorption band.

e The kinetic data can be analyzed to determine the rate law and rate constant for the
reaction.

Reaction Mechanisms

Bromine trichloride is expected to react with organic molecules via mechanisms similar to
other electrophilic halogenating agents.

Electrophilic Addition to Alkenes
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BrCls can add across the double bond of an alkene. The reaction likely proceeds through a
cyclic bromonium ion intermediate, followed by nucleophilic attack by a chloride ion.

BrCls Cl-

- Bromonium Ion Intermediate :

+ BrCls + ClI-

R2C=CR: »  R:C(C)—CR2(Br)Cl

Click to download full resolution via product page

Electrophilic addition of BrCls to an alkene.

Electrophilic Aromatic Substitution

In the presence of a Lewis acid catalyst (e.g., AlCIs or FeCls), BrCls can act as an electrophile
to substitute a hydrogen atom on an aromatic ring.

H+
AICl3 AlCla=

BrCls

Sigma Complex Intermediate

CeHs + Brehs + AlCk { [CeHeBrCl]* ]—H> CeHsBrCl2
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Electrophilic aromatic substitution with BrCls.

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for the synthesis, characterization, and
reactivity studies of bromine trichloride.

Synthesis of BrCls
(Br2 + Clz in CCla at -78°C)

Characterization
- Vibrational Spectroscopy (IR/Raman)
- Mass Spectrometry (MS)
- Purity Assessment (Titration)

Reactivity Studies
(Stopped-flow UV-Vis)

:

Kinetic and Thermodynamic
Data Analysis

'

Reaction Mechanism
Elucidation

Applications in
Organic Synthesis

Click to download full resolution via product page

Workflow for studying the reactivity of Bromine Trichloride.
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Safety and Handling

Bromine trichloride is a highly corrosive and toxic substance that should be handled with
extreme care in a well-ventilated chemical fume hood.[6]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile or
neoprene), safety goggles, a face shield, and a lab coat.[6]

o Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials
such as water, organic compounds, and reducing agents.[6]

o Spills: In case of a spill, evacuate the area and neutralize with a suitable agent like sodium
thiosulfate solution. Absorb the neutralized mixture with an inert material and dispose of it as
hazardous waste.

e First Aid: In case of skin or eye contact, flush immediately with copious amounts of water for
at least 15 minutes and seek immediate medical attention. If inhaled, move to fresh air and
seek medical attention.

Conclusion

Bromine trichloride is a highly reactive interhalogen with significant potential as an oxidizing
and halogenating agent in chemical synthesis. This guide has summarized the current
understanding of its reactivity, drawing upon available data and supplementing with information
from the more stable bromine monochloride. The provided experimental protocols and reaction
mechanisms offer a framework for researchers to safely handle and explore the synthetic utility
of this compound. Further research is warranted to fully elucidate the quantitative aspects of
BrCls reactivity and expand its applications in drug development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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